N-(4,6-DIFLUORO-1,3-BENZOTHIAZOL-2-YL)-N-[2-(DIMETHYLAMINO)ETHYL]FURAN-2-CARBOXAMIDE HYDROCHLORIDE
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Description
N-(4,6-DIFLUORO-1,3-BENZOTHIAZOL-2-YL)-N-[2-(DIMETHYLAMINO)ETHYL]FURAN-2-CARBOXAMIDE HYDROCHLORIDE is a useful research compound. Its molecular formula is C16H16ClF2N3O2S and its molecular weight is 387.83. The purity is usually 95%.
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Scientific Research Applications
Cytotoxic Activity
Several studies have focused on the synthesis of carboxamide derivatives to explore their cytotoxic activities. For instance, Deady et al. (2005) synthesized carboxamide derivatives that showed potent cytotoxicity against murine P388 leukemia and Lewis lung carcinoma, with some compounds having IC50 values less than 10 nM. These derivatives were also tested in vivo against colon 38 tumors in mice, demonstrating significant antitumor activity (Deady et al., 2005).
Anti-inflammatory and Antimicrobial Activities
Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnagenone and khellinone, which exhibited significant anti-inflammatory and analgesic activities. These compounds were tested as cyclooxygenase inhibitors and showed promising results in terms of COX-2 selectivity and analgesic activity (Abu‐Hashem et al., 2020).
Inhibition of Influenza A Virus
Yongshi et al. (2017) reported the synthesis of furan-carboxamide derivatives as novel inhibitors of the lethal H5N1 influenza A virus. The study highlighted the significance of the furan-carboxamide scaffold in developing potent antiviral agents, with specific derivatives showing excellent inhibitory activity against the H5N1 strain (Yongshi et al., 2017).
Serotonin Receptor Agonistic Activity
Kakigami et al. (1998) explored the agonistic activity of optical isomers of a similar compound on serotonin 5-HT4 receptors. The study provided insights into the structure-activity relationship and highlighted the potential therapeutic applications of these compounds in treating various serotonin-related disorders (Kakigami et al., 1998).
Antimicrobial and Antioxidant Activities
Further research by Sokmen et al. (2014) on carboxamide and triazole derivatives revealed their effective antiurease and antioxidant activities. These compounds were synthesized and evaluated for their potential in combating oxidative stress and urease-related disorders (Sokmen et al., 2014).
Properties
IUPAC Name |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide;hydrochloride |
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InChI |
InChI=1S/C16H15F2N3O2S.ClH/c1-20(2)5-6-21(15(22)12-4-3-7-23-12)16-19-14-11(18)8-10(17)9-13(14)24-16;/h3-4,7-9H,5-6H2,1-2H3;1H |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCUSOEXRKYTCAQ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN(C1=NC2=C(C=C(C=C2S1)F)F)C(=O)C3=CC=CO3.Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClF2N3O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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